Cas no 2743442-68-2 (ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate)

• Product Name: ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate
• CAS No: 2743442-68-2
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6596104
• PubChem ID: 165711432
• Update Time: 2025-06-08

ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2743442-68-2
• ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate
• EN300-37272871

• Inchi： 1S/C9H14N2O2S/c1-4-13-8(12)5-7-6(2)11(3)9(14)10-7/h4-5H2,1-3H3,(H,10,14)
• InChI Key： HEXPVYHSCUSULW-UHFFFAOYSA-N
• SMILES： S=C1NC(CC(=O)OCC)=C(C)N1C

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.7Ų

Additional information on ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate

Introduction to Ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate (CAS No. 2743442-68-2)

Ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate, a compound with the chemical identifier CAS No. 2743442-68-2, is a molecule of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which have been widely studied due to their diverse biological activities and potential applications in medicinal chemistry.

The structure of Ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate features a core imidazole ring substituted with a methyl group at the 1-position and a sulfanyl group at the 2-position. Additionally, the molecule is linked to an acetic acid ester moiety at the 4-position of the imidazole ring. This unique structural arrangement contributes to its distinct chemical properties and biological interactions.

In recent years, there has been growing interest in imidazole derivatives due to their role as key scaffolds in drug discovery. The presence of the sulfanyl group in Ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate enhances its potential as a bioactive molecule. Studies have shown that sulfanyl-containing compounds often exhibit significant pharmacological effects, making them valuable candidates for further investigation.

One of the most compelling aspects of Ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate is its potential application in the development of novel therapeutic agents. The imidazole core is known to interact with various biological targets, including enzymes and receptors. This interaction can modulate cellular processes and potentially lead to the development of drugs with therapeutic efficacy against a range of diseases.

Recent research has highlighted the importance of imidazole derivatives in addressing unmet medical needs. For instance, studies have demonstrated that certain imidazole-based compounds can inhibit inflammatory pathways and exhibit anti-microbial properties. These findings suggest that Ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate may have similar applications, particularly in conditions where inflammation and infection are prominent.

The synthesis of Ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group at the 2-position of the imidazole ring is particularly critical and necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, facilitating further research and development.

In addition to its synthetic significance, Ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-yl)acetate has garnered attention for its potential role in drug discovery pipelines. The compound’s unique structural features make it a versatile scaffold for designing molecules with enhanced pharmacological properties. Researchers are exploring its interactions with various biological targets to identify new therapeutic opportunities.

The pharmacokinetic profile of Ethyl 2-(1,5-dimethyl-2-sulfanyl-1H-imidazol-4-ylyl)acetate is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its potential as a drug candidate. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic properties, which could enhance its suitability for clinical applications.

Furthermore, Ethyl 2-(1,5-dimethyl-2-sulfanyl-lH-imidazol-lO-ylyl)acetate represents an important example of how structural modifications can influence biological activity. By varying substituents on the imidazole ring and other parts of the molecule, researchers can fine-tune the pharmacological properties of this class of compounds. This flexibility makes imidazole derivatives valuable tools for developing next-generation therapeutics.

The growing body of evidence supporting the bioactivity of Ethyl 2-(l ,5-dimethyl-Z-sulfanyl-lH-imidazol-lO-ylyl)acetate underscores its potential as a lead compound for drug discovery. Collaborative efforts between synthetic chemists and biologists are essential for unlocking its full therapeutic potential. By combining expertise in chemistry and pharmacology, researchers can accelerate the translation of this compound from laboratory research to clinical application.

In conclusion, Ethyl 2-(l ,5-dimethyl-Z-sulfanyl-lH-imidazol-lO-ylyl)acetate (CAS No. 274344268 - Z) is a promising compound with significant implications for pharmaceutical research. Its unique structure and demonstrated bioactivity make it a valuable candidate for further investigation into new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing global health challenges.